Cas no 71872-98-5 (Sorbitan, mono(12-hydroxy-9-octadecenoate), (R-(Z))-)

• Product Name: Sorbitan, mono(12-hydroxy-9-octadecenoate), (R-(Z))-
• CAS No: 71872-98-5
• MF: C₂₄H₄₄O₇
• MW: 444.601968765259
• CID: 569208
• PubChem ID: 44151791
• Update Time: 2025-04-19

Sorbitan, mono(12-hydroxy-9-octadecenoate), (R-(Z))- Chemical and Physical Properties

Names and Identifiers

• Sorbitan, mono(12-hydroxy-9-octadecenoate), (R-(Z))-
• Sorbitan, mono(12-hydroxy-9-octadecenoate), [R-(Z)]-
• EINECS 276-107-3
• 71872-98-5

• Inchi： 1S/C24H44O7/c1-2-3-4-11-14-19(26)15-12-9-7-5-6-8-10-13-16-22(28)31-21(17-25)24-23(29)20(27)18-30-24/h9,12,19-21,23-27,29H,2-8,10-11,13-18H2,1H3/b12-9-/t19-,20+,21-,23-,24?/m1/s1
• InChI Key： IAMCQGNFXAISIW-PFPWCKASSA-N
• SMILES： O1C[C@@H]([C@H](C1[C@@H](CO)OC(CCCCCCC/C=C\C[C@@H](CCCCCC)O)=O)O)O

Computed Properties

• Exact Mass: 444.30870374g/mol
• Monoisotopic Mass: 444.30870374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 19
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 116Ų